Quinoline Yellow

• CAS No.: 8003-22-3
• Product Name: Quinoline Yellow
• Molecular Formula: C18H9N Na2O8S2(principal component); C18H11NO2
• Molecular Weight: 273.3 g/mol
• IUPAC Name: 2-quinolin-2-ylindene-1,3-dione
• Standard InChI: InChI=1S/C18H11NO2/c20-17-12-6-2-3-7-13(12)18(21)16(17)15-10-9-11-5-1-4-8-14(11)19-15/h1-10,16H
• Standard InChIKey: IZMJMCDDWKSTTK-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C=CC(=N2)C3C(=O)C4=CC=CC=C4C3=O
• Canonical SMILES: C1=CC=C2C(=C1)C=CC(=N2)C3C(=O)C4=CC=CC=C4C3=O
• Colorform: Bright greenish yellow; Yellow brown in concentrated H2SO4, yellow flocculent precipitate in dilution; Yellow-gold powde
• Melting Point: 320 °F (Sublimes) (NTP, 1992); 241.0 °C; 241 °C
• Physical Description: D & c yellow 11 appears as bright greenish yellow solid or canary yellow powder. (NTP, 1992); Yellow powder or granules
• Description: Quinoline yellow is a quinoline derivative with a 1,3-dioxoindan-2-yl substituent at C-2. It has a role as a dye. It is a member of quinolines, a beta-diketone and an aromatic ketone.; D & c yellow 11 appears as bright greenish yellow solid or canary yellow powder. (NTP, 1992)
• Solubility: less than 1 mg/mL at 66° F (NTP, 1992); In water, 0.169 mg/L at 25 °C; In ethylene glycol monomethyl ether, 3 mg/mL; ethanol, 0.3 mg/mL; Soluble in acetone, benzene, toluene and xylene; slightly soluble in ethyl acetate, linseed oil, mineral oil, paraffin wax and stearic acid
• Synonyms: Arlosol Yellow S; C.I. 47000; Quinoline Yellow A Spirit Soluble; Quinoline Yellow Base; Quinoline Yellow SS; Quinoline Yellow Spirit Soluble; Solvent Yellow 33; Waxoline Yellow T; Yellow 11
• Vapor Pressure: 2.73X10-9 mm Hg at 25 °C (est)
• PubChem Compound: 6731
• Last Modified: Nov 11 2021